Cas no 1206989-08-3 (5-(4-bromophenyl)-2-{[(4-fluorophenyl)methyl]sulfanyl}-1-phenyl-1H-imidazole)

• Product Name: 5-(4-bromophenyl)-2-{[(4-fluorophenyl)methyl]sulfanyl}-1-phenyl-1H-imidazole
• CAS No: 1206989-08-3
• MF: C₂₂H₁₆BrFN₂S
• MW: 439.343246459961
• CID: 5451140
• PubChem ID: 49671844
• Update Time: 2025-06-23

5-(4-bromophenyl)-2-{[(4-fluorophenyl)methyl]sulfanyl}-1-phenyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-Bromophenyl)-2-[[(4-fluorophenyl)methyl]thio]-1-phenyl-1H-imidazole
• AKOS024477383
• F2964-2222
• 5-(4-bromophenyl)-2-{[(4-fluorophenyl)methyl]sulfanyl}-1-phenyl-1H-imidazole
• 5-(4-bromophenyl)-2-[(4-fluorophenyl)methylsulfanyl]-1-phenylimidazole
• 1206989-08-3
• 5-(4-bromophenyl)-2-((4-fluorobenzyl)thio)-1-phenyl-1H-imidazole

• Inchi： 1S/C22H16BrFN2S/c23-18-10-8-17(9-11-18)21-14-25-22(26(21)20-4-2-1-3-5-20)27-15-16-6-12-19(24)13-7-16/h1-14H,15H2
• InChI Key： ITULNPVBFGCUCD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CN=C(N1C1C=CC=CC=1)SCC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 438.02016g/mol
• Monoisotopic Mass: 438.02016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 599.4±60.0 °C(Predicted)
• pka: 2.33±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-(4-bromophenyl)-2-{[(4-fluorophenyl)methyl]sulfanyl}-1-phenyl-1H-imidazole

5-(4-Bromophenyl)-2-{[(4-Fluorophenyl)methyl]sulfanyl}-1-phenyl-1H-imidazole: A Comprehensive Overview

The compound 5-(4-bromophenyl)-2-{[(4-fluorophenyl)methyl]sulfanyl}-1-phenyl-1H-imidazole, identified by the CAS number 1206989-08-3, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds widely recognized for their unique chemical properties and versatility in synthesis. The structure of this molecule incorporates a bromophenyl group, a fluorophenylmethyl sulfanyl group, and a phenyl group, making it a complex yet intriguing compound for research and development.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecules, leveraging advanced methodologies such as Suzuki coupling, Stille coupling, and other cross-coupling reactions. These techniques allow for the controlled assembly of the various functional groups present in the molecule, ensuring high purity and structural integrity. The synthesis of 5-(4-bromophenyl)-2-{[(4-fluorophenyl)methyl]sulfanyl}-1-phenyl-1H-imidazole involves a series of carefully optimized steps, including nucleophilic substitutions, oxidative sulfonations, and cyclization reactions.

The presence of the bromine atom in the 4-position of one phenyl ring introduces unique electronic properties to the molecule. Bromine's electronegativity significantly influences the reactivity of adjacent functional groups, making this compound particularly interesting for applications in drug design and materials science. Similarly, the fluorine atom in the 4-position of another phenyl ring contributes to both electronic and steric effects, further enhancing the molecule's versatility.

One of the most promising areas of application for this compound is in medicinal chemistry. The imidazole core is known for its ability to form hydrogen bonds, making it an ideal scaffold for drug candidates targeting various biological pathways. Recent studies have explored its potential as an inhibitor of kinase enzymes, which are critical in cellular signaling processes. Additionally, its sulfanyl group provides opportunities for further functionalization, enabling researchers to tailor its properties for specific therapeutic applications.

In materials science, this compound has shown potential as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The sulfur atom in the sulfanyl group can act as a coordinating ligand, facilitating interactions with metal ions. This property makes it a valuable component in constructing porous materials with applications in gas storage and catalysis.

Moreover, recent research has highlighted the importance of understanding the photophysical properties of such compounds. The conjugated system within the imidazole ring can exhibit fluorescence under certain conditions, opening avenues for their use in sensors and optoelectronic devices. By modifying substituents on the phenyl rings or altering the sulfanyl group's structure, researchers can fine-tune these properties to suit specific requirements.

The development of efficient analytical methods has also played a crucial role in advancing our understanding of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided detailed insights into its molecular structure and stability. High-resolution NMR studies have revealed key information about intermolecular interactions and conformational dynamics, while mass spectrometry has confirmed its molecular weight and structural integrity.

In conclusion, 5-(4-bromophenyl)-2-{[(4-fluorophenyl)methyl]sulfanyl}-1-phenyl-1H-imidazole stands out as a remarkable example of modern synthetic chemistry's capabilities. Its intricate structure combines multiple functional groups with distinct chemical properties, offering a wide range of opportunities across various scientific disciplines. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to make significant contributions to both academic research and industrial innovation.